Cas no 2228149-99-1 (1-(4-ethoxy-2-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(4-ethoxy-2-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 2228149-99-1
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6429629
• PubChem ID: 165614198
• Update Time: 2025-06-09

1-(4-ethoxy-2-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxy-2-methylphenyl)cyclobutane-1-carboxylic acid
• EN300-1738548
• 2228149-99-1

• Inchi： 1S/C14H18O3/c1-3-17-11-5-6-12(10(2)9-11)14(13(15)16)7-4-8-14/h5-6,9H,3-4,7-8H2,1-2H3,(H,15,16)
• InChI Key： ZMNLBXYZBVYPAX-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=CC=2C)OCC)CCC1)=O

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(4-ethoxy-2-methylphenyl)cyclobutane-1-carboxylic acid

Recent Advances in the Study of 1-(4-ethoxy-2-methylphenyl)cyclobutane-1-carboxylic acid (CAS: 2228149-99-1)

1-(4-ethoxy-2-methylphenyl)cyclobutane-1-carboxylic acid (CAS: 2228149-99-1) is a cyclobutane derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future directions in biomedical research.

The synthesis of 1-(4-ethoxy-2-methylphenyl)cyclobutane-1-carboxylic acid has been optimized through novel catalytic methods, as reported in recent literature. Researchers have employed palladium-catalyzed cross-coupling reactions to achieve high yields and purity, which are critical for its subsequent pharmacological evaluation. These advancements in synthetic chemistry have facilitated the production of sufficient quantities for preclinical studies, enabling a deeper understanding of its biological activity.

Pharmacological studies have revealed that 1-(4-ethoxy-2-methylphenyl)cyclobutane-1-carboxylic acid exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo experiments demonstrated its ability to inhibit key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential utility in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. Moreover, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, further supports its development as a therapeutic agent.

Recent investigations into the mechanism of action of 1-(4-ethoxy-2-methylphenyl)cyclobutane-1-carboxylic acid have uncovered its interaction with specific molecular targets. Structural-activity relationship (SAR) studies indicate that the cyclobutane ring and the ethoxy-methylphenyl moiety are critical for its biological activity. Molecular docking simulations have shown that the compound binds to the active site of COX-2 with high affinity, explaining its selective inhibition of this enzyme over COX-1. This selectivity is advantageous for reducing the gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory effects, preliminary studies have explored the potential of 1-(4-ethoxy-2-methylphenyl)cyclobutane-1-carboxylic acid in oncology. Research has indicated that the compound may induce apoptosis in certain cancer cell lines by modulating apoptotic pathways. While these findings are still in the early stages, they open new avenues for its application in cancer therapy, warranting further investigation.

Despite these promising results, challenges remain in the development of 1-(4-ethoxy-2-methylphenyl)cyclobutane-1-carboxylic acid as a drug candidate. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-(4-ethoxy-2-methylphenyl)cyclobutane-1-carboxylic acid (CAS: 2228149-99-1) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its demonstrated anti-inflammatory and potential anticancer properties, coupled with advancements in synthetic methodologies, highlight its therapeutic potential. Continued research and development efforts will be crucial to fully realize its benefits and translate these findings into clinically viable treatments.